Cas no 1804065-71-1 (1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1804065-71-1
• MF: C₁₀H₇Br₂F₃O₂
• MW: 375.964592218399
• CID: 4975142
• Update Time: 2025-10-12

1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O2/c1-5(16)9(12)8-6(11)3-2-4-7(8)17-10(13,14)15/h2-4,9H,1H3
• InChI Key： RELHICHYLZMKMQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804065-71-1)

1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1804065-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system and a ketone functional group, which makes it a versatile intermediate in synthetic chemistry. The presence of multiple halogen atoms, particularly bromine and fluorine, enhances its reactivity and utility in various chemical transformations.

The structural motif of 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one consists of a propanone backbone substituted with a brominated phenyl ring that further incorporates a trifluoromethoxy group. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block for the synthesis of more complex pharmacophores. The compound’s molecular structure is conducive to participation in various organic reactions, including nucleophilic substitution, cross-coupling reactions, and condensation processes, which are pivotal in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the exploration of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one exemplifies this trend, as its halogenated framework allows for the facile introduction of diverse functional groups while maintaining structural integrity. Such properties are particularly advantageous in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to diseases like cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one is its role as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop kinase inhibitors, which play a crucial role in modulating signaling pathways dysregulated in malignancies. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, enzymes that are overactive in many cancer types. The trifluoromethoxy group, in particular, has been shown to improve pharmacokinetic profiles by enhancing lipophilicity and reducing metabolic degradation.

The bromine atoms in 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one serve as handles for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow chemists to construct biaryl structures or replace bromine with other heteroatoms like nitrogen or oxygen, expanding the chemical space for drug discovery. Recent studies have highlighted the use of such intermediates in generating libraries of compounds for high-throughput screening (HTS), enabling rapid identification of lead candidates with desired biological activity.

Advances in computational chemistry have further enhanced the utility of 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict binding interactions between the compound and biological targets with high precision. For example, molecular dynamics simulations have been employed to assess the stability and dynamics of protein-ligand complexes incorporating derivatives of this intermediate. Such computational approaches complement experimental efforts by providing insights into structure-activity relationships (SAR), guiding medicinal chemists toward optimizing potency and selectivity.

The synthesis of 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one itself presents an interesting challenge due to its multi-substituted aromatic system. Traditional synthetic routes often involve multi-step sequences involving halogenation, methylation, and condensation reactions. However, recent innovations in synthetic methodology have streamlined these processes through catalytic approaches that minimize byproduct formation and improve yield. Transition-metal catalysis, particularly using palladium or copper complexes, has been instrumental in facilitating key transformations while maintaining high regioselectivity.

In addition to its pharmaceutical applications, 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one has found utility in materials science research. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For instance, polymers incorporating this monomer unit could exhibit enhanced thermal stability or optical characteristics due to the electron-withdrawing effects of the bromine and trifluoromethoxy groups.

The growing interest in halogenated heterocycles as pharmacological tools has spurred further investigation into derivatives of 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one. Researchers are exploring modifications such as replacing one bromine atom with chlorine or introducing nitrogen-containing heterocycles to diversify biological activity profiles. Such structural variations can lead to compounds with improved efficacy against specific disease targets while minimizing off-target effects.

Regulatory considerations also play a significant role in the development and commercialization of compounds like 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before such molecules can enter clinical trials or reach market approval. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are crucial for navigating these complex requirements efficiently.

The future prospects for 1-Bromo-1-(2-bromo-6-(trifluoromethoxy)phenyl)propan-2-one appear promising as advancements continue to emerge across multiple disciplines within chemical biology and drug discovery. Emerging technologies such as organometallic chemistry innovations could further refine synthetic strategies for this intermediate while expanding its applications beyond traditional pharmaceuticals into areas like agrochemicals or specialty chemicals.